Cas no 16354-55-5 (Benz[a]anthracene,12-ethyl-7-methyl-)
16354-55-5 structure
Product Name:Benz[a]anthracene,12-ethyl-7-methyl-
Benz[a]anthracene,12-ethyl-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene,12-ethyl-7-methyl-
- 12-Ethyl-7-methylbenz(a)anthracene
- 12-ethyl-7-methylbenzo[a]anthracene
- 7-METHYL-12-ETHYLBENZ(A)ANTHRACENE
- DTXSID70167614
- FTMBVQWARWOALX-UHFFFAOYSA-N
- 7-Methyl-12-ethylbenz[a]anthracene
- 16354-55-5
- 12-Ethyl-7-methylbenz[a]anthracene
- BRN 3054830
- CCRIS 1536
- Benz(a)anthracene, 12-ethyl-7-methyl-
-
- Inchi: 1S/C21H18/c1-3-16-20-11-7-6-9-17(20)14(2)18-13-12-15-8-4-5-10-19(15)21(16)18/h4-13H,3H2,1-2H3
- InChI Key: FTMBVQWARWOALX-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C=CC1=C(C)C1C=CC=CC=1C=2CC
Computed Properties
- Exact Mass: 270.14094
- Monoisotopic Mass: 270.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.0691 (estimate)
- Boiling Point: 480.48°C (rough estimate)
- Refractive Index: 1.7120 (estimate)
- PSA: 0
Benz[a]anthracene,12-ethyl-7-methyl- Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
16354-55-5 (Benz[a]anthracene,12-ethyl-7-methyl-) Related Products
- 15374-45-5(1,2-Bis(1-naphthyl)ethane)
- 17088-22-1(Pyrene, 1-ethyl-)
- 3674-74-6(2-Ethylphenanthrene)
- 3674-75-7(9-Ethylphenanthrene)
- 1127-76-0(1-Ethylnaphthalene)
- 1576-68-7(3-Ethylphenanthrene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk